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Compound of Interest

Compound Name: Anisyl propionate

Cat. No.: B1198740

This technical guide provides a comprehensive overview of anisyl propionate, a significant
aroma chemical. It is intended for researchers, scientists, and professionals in drug
development, flavor, and fragrance industries, detailing its chemical and physical properties,
synthesis methodologies, applications, and safety information.

Introduction

Anisyl propionate, also known as 4-methoxybenzyl propanoate, is a carboxylic ester valued
for its sweet, fruity, and floral aroma, with nuances of apricot, cherry, and vanilla.[1][2] It is
widely utilized as a flavoring agent in the food industry and as a fragrance ingredient in
cosmetics, perfumes, and personal care products.[3][4][5] Chemically, it is derived from the
esterification of anisyl alcohol (4-methoxybenzyl alcohol) and propionic acid.[6]

Chemical and Physical Properties

Anisyl propionate is a colorless to pale yellow liquid.[2][3][€] It is stable under normal
conditions and soluble in organic solvents and oils, but insoluble in water.[2][3][6] A summary of
its key identifiers and physicochemical properties is presented below.

Table 1: Chemical Identifiers for Anisyl Propionate
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Identifier Value Source(s)

4-methoxyphenyl)methyl
IUPAC Name ( ypheny) Y [7]
propanoate

4-Methoxybenzyl propionate,
Synonyms _ [2][71[8]
p-Methoxybenzyl propionate

CAS Number 7549-33-9 [21[7]
EC Number 231-433-5 [7]
FEMA Number 2102 [7119]
JECFA Number 874 217
Molecular Formula C11H1403 [21[71[8]
CCC(=0)OCC1=CC=C(C=C1)
SMILES [7]
ocC
YWIJRIQYADFRTL-
InChiKey [7]

UHFFFAOYSA-N

Table 2: Physicochemical Properties of Anisyl Propionate
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Molecular Weight 194.23 g/mol [21[7]
Colorless to slightly yellow

Appearance o [2][3]
liquid

] Sweet, fruity, floral, vanilla,

Odor Profile o [11121131[9]
herbal, anisic, cherry, peach

Boiling Point 277 °C at 760 mmHg [2][9]

100-103 °C at 0.50 mmHg [9]

Density 1.07 g/mL at 25 °C [2][3]

Specific Gravity 1.053t0 1.074 at 25 °C [9][10]

Refractive Index 1.500 to 1.509 at 20 °C [9]
0.007 mmHg at 25 °C

Vapor Pressure [9][10]

(estimated)

Flash Point > 110 °C (> 230 °F) [2][3]19]
- Soluble in alcohol and oils;
Solubility _ [21[31[°]
Insoluble in water
logP (o/w) 2.396 (estimated) 9]
Assay >98%

Synthesis of Anisyl Propionate

Anisyl propionate is primarily synthesized through the esterification of anisyl alcohol with

propionic acid. Both chemical and enzymatic methods have been employed for its production.

A green and efficient method for synthesizing anisyl propionate involves enzymatic

esterification using a lipase catalyst. This biocatalytic approach is favored for producing

"natural” flavor compounds.[11]

Experimental Protocol: Enzymatic Esterification
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A detailed protocol for the enzymatic synthesis of anisyl propionate is described based on the
work by G. T. Pora, et al. (2021).[11]

o Materials:
o Anisyl alcohol
o Propionic acid
o Novozym 435 (immobilized Lipase B from Candida antarctica)
o 2-Methyltetrahydrofuran (2-MeTHF) as solvent
o Molecular sieves (for water removal)
o Sodium bicarbonate (for washing)
o Sodium sulfate (for drying)
e Procedure:

o Reaction Setup: In a suitable reaction vessel, combine anisyl alcohol (e.g., 1000 mM
concentration), propionic acid (2 equivalents), Novozym 435 (e.g., 25 mg/mL), and
molecular sieves (e.g., 100 mg/mL) in 2-MeTHF.

o Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 60 °C) with
constant agitation (e.g., 800 rpm).

o Monitoring: The reaction progress is monitored over time (e.g., 6 hours) by analyzing
samples to determine the conversion rate to anisyl propionate.

o Work-up and Purification:

= After the reaction reaches the desired conversion (>95%), the enzyme and molecular
sieves are filtered off.[11]

» The organic phase is washed with a sodium bicarbonate solution to remove unreacted
propionic acid.
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» The organic layer is then dried over anhydrous sodium sulfate.

» The solvent is removed under reduced pressure to yield the crude product.

o Isolation: The final product, anisyl propionate, is isolated, potentially requiring further
purification. A yield of 92% has been reported using this method.[11]

o Confirmation: The structure of the purified ester is confirmed by analytical methods such
as NMR spectroscopy.[11]

The following diagram illustrates the workflow for this enzymatic synthesis.
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Workflow for the enzymatic synthesis of anisyl propionate.

Applications
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Anisyl propionate's pleasant aromatic profile makes it a valuable ingredient in several
industries.

o Flavor Industry: It is used as a synthetic flavoring agent to impart or enhance fruity and
sweet notes in a variety of food products.[3][7] It is particularly effective for vanilla, plum, and
quince flavors in beverages, baked goods, and candies at concentrations of 6-20 ppm.[2][3]

o Fragrance & Cosmetics Industry: It serves as a fragrance ingredient in perfumes, colognes,
lotions, and other personal care products.[1][4][5] It is often used as a top or middle note to
enhance floral, citrus, or fruity aromas.[1]

e Research and Development: In laboratory settings, it is used as a reference chemical for
developing new aroma compounds and in formulation research due to its stability in alcohols
and oils.[1]

o Aromatherapy: The fragrance of anisyl propionate is also utilized in aromatherapy products
to promote relaxation.[4]

The diagram below illustrates the relationship between the properties of anisyl propionate and
its primary applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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